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Introduction

Ammonium dichromate, (NH4)2Cr207, is a vibrant orange-red crystalline solid known for its
strong oxidizing properties. Historically, it has found applications in various industrial
processes, including leather tanning and as a mordant in textile dyeing.[1][2][3] This document
provides detailed application notes and protocols for the use of ammonium dichromate in
these two distinct fields, with a strong emphasis on the historical context and the critical safety
considerations associated with hexavalent chromium.

Disclaimer: Ammonium dichromate contains hexavalent chromium (Cr(V1)), which is a known
carcinogen and environmental hazard.[4][5] Modern industrial practices have largely shifted
away from the direct use of Cr(VI) compounds in favor of trivalent chromium (Cr(lll)) salts,
which are significantly less toxic. These protocols are provided for informational and research
purposes. Strict adherence to all safety protocols is imperative when handling ammonium
dichromate.

Section 1: Application in Leather Tanning

The primary role of chromium in leather tanning is to stabilize the collagen fibers of the hide,
making it resistant to microbial degradation and increasing its durability.[6] While modern
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chrome tanning exclusively uses Cr(lll) salts like chromium(lll) sulfate, historically, dichromates
were used, often involving an in-situ reduction to the active Cr(lll) form.[7][8]

Chemical Principle

The tanning process relies on the ability of Cr(lll) ions to form cross-links between the carboxyl
groups of collagen protein chains. This cross-linking imparts stability to the leather. When
ammonium dichromate is used, the Cr(VI) must first be reduced to Cr(lll). This reduction is
typically achieved using a reducing agent such as sulfur dioxide or glucose in an acidic
solution.[9]

The overall reaction for the reduction of dichromate with sulfur dioxide can be represented as:

(NH4)2Cr207 + 3S02 + H2SO4 — 2Cr(OH)SOa4 + (NH4)2SO0a4

Historical Process Overview & Representative Protocol

The following protocol is a representative outline of a historical chrome tanning process that
might have utilized a dichromate salt. Modern tanneries do not use this method directly due to
the hazards of Cr(VI).

Materials:

Ammonium dichromate ((NH4)2Cr207)

Sulfuric acid (H2S0a)

Areducing agent (e.g., glucose or sodium bisulfite)

Sodium carbonate (Na2COs3) for basification

Pickled animal hides

Water

Procedure:

» Preparation of the Chrome Tanning Liquor (Reduction of Cr(VI)):
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o In a well-ventilated chemical fume hood, dissolve a calculated amount of ammonium
dichromate in water.

o Slowly and carefully add sulfuric acid to the solution to lower the pH.

o Gradually add the reducing agent (e.g., glucose) while monitoring the temperature. The
reaction is exothermic.

o The solution will change color from orange-red to a deep green, indicating the reduction of
Cr(VI) to Cr(lll). The resulting solution is the basic chromium sulfate tanning liquor.

e Tanning:
o The pickled hides are placed in a tanning drum with a specific volume of water.
o The prepared chrome tanning liquor (containing Cr(lll)) is added to the drum.

o The drum is rotated for several hours to ensure even penetration of the chromium salts
into the hides.

o Basification:

o After sufficient penetration, the pH of the tanning bath is gradually raised by adding a weak
base, such as sodium carbonate.

o This increase in pH promotes the cross-linking reaction between the chromium and the
collagen.

e Post-Tanning Processes:

o The resulting "wet blue" leather is then washed and can undergo further processing such
as retanning, dyeing, and fatliquoring.

Quantitative Data

The chromium content in the final leather product is a critical quality parameter.
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Parameter Typical Value Range Source(s)
Chromium (as Cr20s3) content
) 3.0% - 5.0% [6][10][11]
in wet-blue leather
Extractable Cr(lll) in standard
50 - 500 ppm [10]

chrome-tanned leather
Regulatory limit for Cr(VI) in

g Y Vi <3 ppm [12]

leather goods

Experimental Workflow for Historical Chrome Tanning
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Workflow for a historical chrome tanning process.
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Section 2: Application in Mordant Dyeing

Ammonium dichromate can be used as a mordant in dyeing, particularly for protein fibers like
wool and silk, and to a lesser extent, for cellulosic fibers like cotton.[1] A mordant is a
substance that forms a coordination complex with the dye, which then attaches to the fabric,
enhancing the dye's fastness to light and washing.[13]

Chemical Principle

In mordant dyeing with ammonium dichromate, the chromium ions form a complex with both
the dye molecules and the functional groups of the textile fibers. This creates a larger, insoluble
dye-mordant-fiber complex that is firmly fixed within the fiber structure. The chromium acts as a
bridge, improving the durability of the color.

Mordanting Methods

There are three primary methods for applying a mordant:
o Pre-mordanting: The fiber is treated with the mordant before being dyed.
o Meta-mordanting (Simultaneous): The mordant is added to the dyebath along with the dye.

o Post-mordanting: The fiber is dyed first and then treated with the mordant.

Experimental Protocols

Protocol 1: Pre-mordanting of Wool Yarn with a Natural Dye
Materials:

e Wool yarn (100 g)

Ammonium dichromate (1-3% on weight of fiber - owf)

Natural dye extract (e.g., madder root)

Formic acid or acetic acid

Water
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e Heating mantle and beaker
Procedure:

e Scouring: Wash the wool yarn with a neutral detergent to remove any impurities and rinse
thoroughly.

e Mordanting:

o In a large beaker, dissolve the desired amount of ammonium dichromate (e.g., 2 g for
2% owf) in water (liquor ratio of 1:40, i.e., 4 liters for 100 g yarn).

o Add a small amount of formic or acetic acid to the mordant bath to achieve a pH of 3.5-
4.5.

o Introduce the wet, scoured wool yarn into the mordant bath.

o Slowly heat the bath to a gentle boil (around 95-100°C) and maintain this temperature for
45-60 minutes, stirring gently to ensure even mordanting.

o Allow the bath to cool, then remove the yarn, rinse it thoroughly, and squeeze out excess
water.

e Dyeing:

o Prepare the dyebath with the natural dye extract according to the supplier's instructions.

[¢]

Introduce the mordanted, wet yarn into the dyebath.

[¢]

Slowly heat the dyebath to the recommended temperature for the specific dye (often just
below boiling for wool) and maintain for 60-90 minutes.

o

Allow the dyebath to cool completely before removing the yarn.
o Rinse the dyed yarn with water until the water runs clear and allow it to dry in the shade.

Protocol 2: Meta-mordanting of Cotton Fabric
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Materials:

» Cotton fabric (100 g)

e A suitable mordant dye

e Ammonium dichromate (1-2% owf)

e Ammonium sulfate

» Acetic acid

o Water

e Heating and stirring apparatus

Procedure:

e Scouring: Thoroughly wash the cotton fabric to remove any sizing or impurities.

e Dyeing and Mordanting:
o Prepare a dyebath with the required amount of water (e.g., liquor ratio 1:30).
o Add ammonium sulfate and a small amount of acetic acid to the bath to regulate the pH.
o Add the pre-dissolved mordant dye and the ammonium dichromate to the dyebath.
o Introduce the wet, scoured cotton fabric.

o Slowly raise the temperature of the dyebath to a boil and maintain for 60-90 minutes with
constant agitation.

o Allow the bath to cool, then remove the fabric.

o Rinse the dyed fabric thoroughly with water and then with a mild soap solution to remove
any unfixed dye.

o Final rinse and dry.
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Quantitative Data for Mordant Dyeing

The concentration of the mordant can significantly affect the final color and fastness properties
of the dyed textile.

Mordant Effect on Color
Concentration (% Fiber Fastness (General Source(s)
owf) Trend)
Moderate
0.5% - 1.0% Wool improvement in light [14][15]

and wash fastness.

Significant
1.5% - 2.5% Wool improvement in [15]

fastness properties.

May lead to increased
fiber damage with

> 3.0% Wool o [15]
diminishing returns on

fastness.

Effective for improving
dye uptake and

1.0% - 3.0% Cotton fastness, often used in  [16][17]
combination with a

tannin pre-treatment.

Experimental Workflow for Pre-mordant Dyeing
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Workflow for pre-mordant dyeing of textiles.
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Section 3: Safety Protocols for Handling Ammonium
Dichromate

Ammonium dichromate is a hazardous substance and requires strict safety protocols.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-resistant gloves, and chemical splash goggles.[18][19]

o Ventilation: All work with ammonium dichromate powder or solutions should be conducted
in a certified chemical fume hood to avoid inhalation of dust or aerosols.[18]

» Handling: Avoid contact with skin, eyes, and clothing. Do not grind or subject the solid
material to friction or shock, as it can be explosive under confinement.[5][20]

» Storage: Store ammonium dichromate in a cool, dry, well-ventilated area away from
combustible materials, reducing agents, and sources of heat or ignition. It should be stored
separately from incompatible chemicals.[19]

o Disposal: Dispose of ammonium dichromate and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it
in the regular trash or down the drain.[19]

Conclusion

Ammonium dichromate has played a significant role in the historical development of leather
tanning and textile dyeing. While its use in leather tanning has been superseded by safer Cr(lll)
compounds, its application as a mordant in dyeing continues to be of interest for achieving high
fastness properties with certain dyes. A thorough understanding of the chemical principles and
strict adherence to safety protocols are essential for any research or application involving this
compound. The information and protocols provided herein are intended to serve as a
comprehensive resource for professionals in relevant scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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